Cas no 2902750-59-6 (potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide)

• Product Name: potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide
• CAS No: 2902750-59-6
• MF: C₁₃H₁₆BF₃KNO₂
• MW: 325.176155090332
• MDL: MFCD28964121
• CID: 5686213
• PubChem ID: 163353986
• Update Time: 2025-05-23

potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned
• potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide

• MDL： MFCD28964121
• Inchi： 1S/C13H16BF3NO2.K/c1-13(2,3)20-12(19)18-7-6-9-8-10(14(15,16)17)4-5-11(9)18;/h4-5,8H,6-7H2,1-3H3;/q-1;+1
• InChI Key： DQYASXZUCSCLQR-UHFFFAOYSA-N
• SMILES： [K+].O=C(N1CCC2C1=CC=C([B-](F)(F)F)C=2)OC(C)(C)C

Additional information on potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide

Research Briefing on Potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide (CAS: 2902750-59-6)

Potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide (CAS: 2902750-59-6) is a specialized organoboron compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoroborate moiety and tert-butoxycarbonyl (Boc)-protected indoline scaffold, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and kinase-targeted therapeutics. Recent studies have highlighted its potential in facilitating Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern drug discovery.

The structural features of this compound, including the Boc-protected amine and the trifluoroborate group, contribute to its stability and reactivity under physiological conditions. Researchers have leveraged these properties to design novel drug candidates with improved pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of indole-based inhibitors targeting the SARS-CoV-2 main protease, showcasing its relevance in antiviral drug development.

In addition to its applications in drug synthesis, potassium {1-(tert-butoxy)carbonyl-2,3-dihydro-1H-indol-5-yl}trifluoroboranuide has been investigated for its role in bioconjugation strategies. A recent preprint on bioRxiv detailed its use in the site-specific modification of antibodies, enabling the development of antibody-drug conjugates (ADCs) with enhanced therapeutic indices. The trifluoroborate group's compatibility with click chemistry reactions further expands its utility in targeted drug delivery systems.

Despite its promising applications, challenges remain in the large-scale production and purification of this compound. A 2024 report in Organic Process Research & Development highlighted optimization strategies for its synthesis, emphasizing the need for cost-effective and environmentally friendly protocols. Future research directions may focus on exploring its potential in other therapeutic areas, such as oncology and neurodegenerative diseases, as well as further refining its synthetic accessibility.